Cas no 14396-90-8 (2-(But-3-yn-1-yl)isoindoline-1,3-dione)

• Product Name: 2-(But-3-yn-1-yl)isoindoline-1,3-dione
• CAS No: 14396-90-8
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD03695464
• CID: 135608
• PubChem ID: 11171619
• Update Time: 2025-05-20

2-(But-3-yn-1-yl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(But-3-yn-1-yl)isoindoline-1,3-dione
• 1H-Isoindole-1,3(2H)-dione,2-(3-butyn-1-yl)-
• 2-(but-3-ynyl)isoindoline-1,3-dione
• 2-But-3-yn-1-yl-1H-isoindole-1,3(2H)-dione
• N-(3-Butynyl)Phthalimide
• 2-but-3-ynylisoindole-1,3-dione
• TIMTEC-BB SBB008843
• N-(3-Butyn)Phthalamide
• 2-But-3-ynyl-isoindole-1,3-dione
• N-(3-Butynyl)phthalimide 97%
• N-(3-Butynyl)phthalimide, 97%
• CHEMBL4287329
• J-007889
• 2-(BUT-3-YN-1-YL)ISOINDOLE-1,3-DIONE
• A884871
• MFCD03695464
• BDBM50573298
• CS-0112324
• EN300-128910
• 1H-Isoindole-1,3(2H)-dione, 2-(3-butynyl)-
• SB64187
• AKOS010651603
• N-But-3-ynylphthalimide
• 4-Phthalimidobut-1-yne
• SCHEMBL103036
• SY148073
• 1H-Isoindole-1,3(2H)-dione, 2-(3-butyn-1-yl)-
• YIMNQWSIQLKYOZ-UHFFFAOYSA-N
• AS-36406
• 2-(but-3-ynyl)isoindol-1,3-dione
• 14396-90-8
• FT-0691261
• DTXSID50457580
• 4-Phthalimidobut-1-yn
• 2-(but-3-yn-1-yl)-1H-isoindole-1,3(2H)-dione
• 2-(but-3-yn-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2-(but-3-ynyl)-1H-isoindole-1,3(2H)-dione
• BB 0304400
• DA-27794
• AG-777/36178004
• 2-(3-butynyl)-1H-isoindole-1,3(2H)-dione
• ALBB-027703

• MDL： MFCD03695464
• Inchi： 1S/C12H9NO2/c1-2-3-8-13-11(14)9-6-4-5-7-10(9)12(13)15/h1,4-7H,3,8H2
• InChI Key： YIMNQWSIQLKYOZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC#C)=O

Computed Properties

• Exact Mass: 199.06300
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.3±0.1 g/cm3
• Melting Point: 137-142 °C
• Boiling Point: 328.0±25.0 °C at 760 mmHg
• Flash Point: 146.6±15.5 °C
• Refractive Index: 1.605
• PSA: 37.38000
• LogP: 1.24380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(But-3-yn-1-yl)isoindoline-1,3-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： 36/37/39
• Hazardous Material Identification：
• Safety Term：S36/37/39
• Risk Phrases：R36
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(But-3-yn-1-yl)isoindoline-1,3-dione

2-(But-3-yn-1-yl)isoindoline-1,3-dione

The compound 2-(But-3-yn-1-yl)isoindoline-1,3-dione, also known by its CAS registry number 14396-90-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of isoindolinediones, which are known for their unique structural properties and potential applications in various scientific domains. The isoindoline skeleton is a fused bicyclic system consisting of a benzene ring and a pyrrole-like ring, with two ketone groups at the 1 and 3 positions. The substitution at the 2-position with a butynyl group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the importance of isoindolinediones in drug discovery and materials science. The isoindoline core is often utilized as a scaffold for designing bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The presence of the butynyl group in 2-(But-3-yn-1-yl)isoindoline-1,3-dione adds a terminal alkyne moiety, which can participate in various chemical reactions such as cycloadditions or conjugate additions, further expanding its utility in synthetic chemistry.

The synthesis of this compound typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach is the condensation of an appropriate aldehyde or ketone with an amine derivative, followed by cyclization to form the isoindoline skeleton. The introduction of the butynyl group can be achieved through alkylation or coupling reactions, depending on the specific conditions and reagents employed.

In terms of applications, 2-(But-3-yn-1-yl)isoindoline-1,3-dione has shown promise in several areas. In medicinal chemistry, it has been explored as a potential lead compound for anti-cancer agents due to its ability to inhibit specific enzymes or pathways involved in tumor growth. Additionally, its electronic properties make it a candidate for use in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Recent research has also investigated its role in supramolecular chemistry, where it can act as a building block for self-assembled structures.

The structural versatility of this compound is further enhanced by its ability to undergo various post-synthesis modifications. For instance, the terminal alkyne group can be functionalized with different substituents to tailor its properties for specific applications. This adaptability positions 2-(But-3-yn-1-yli)soindoline as a valuable tool in both academic research and industrial development.

In conclusion, 2-(But